Cas no 722546-00-1 (HEPTANIMIDIC ACID, METHYL ESTER, HYDROCHLORIDE)

• Product Name: HEPTANIMIDIC ACID, METHYL ESTER, HYDROCHLORIDE
• CAS No: 722546-00-1
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 3445697
• PubChem ID: 85979727
• Update Time: 2025-04-21

HEPTANIMIDIC ACID, METHYL ESTER, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• HEPTANIMIDIC ACID, METHYL ESTER, HYDROCHLORIDE
• 722546-00-1
• Methyl heptanimidate hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-3-4-5-6-7-8(9)10-2;/h9H,3-7H2,1-2H3;1H
• InChI Key： PLDUFODUTFFVFE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCCCCC)=N

Computed Properties

• Exact Mass: 179.1076919Da
• Monoisotopic Mass: 179.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų